N-(6-azaspiro[2.5]octan-2-yl)-3-chloro-N-(thiophen-3-ylmethyl)pyridine-4-carboxamide;dihydrochloride

• IUPAC Name: N-(6-azaspiro[2.5]octan-2-yl)-3-chloro-N-(thiophen-3-ylmethyl)pyridine-4-carboxamide;dihydrochloride
• InChI: InChI=1S/C18H20ClN3OS.2ClH/c19-15-10-21-5-1-14(15)17(23)22(11-13-2-8-24-12-13)16-9-18(16)3-6-20-7-4-18;;/h1-2,5,8,10,12,16,20H,3-4,6-7,9,11H2;2*1H
• InChI Key: DRPMITBJAVLMGY-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CC2N(CC3=CSC=C3)C(=O)C4=C(C=NC=C4)Cl.Cl.Cl
• Molecular Formula: C18H22Cl3N3OS
• Molecular Weight: 434.8 g/mol

Description

N-(6-azaspiro[2.5]octan-2-yl)-3-chloro-N-(thiophen-3-ylmethyl)pyridine-4-carboxamide;dihydrochloride is a complex organic compound with potential applications in various scientific fields. This compound is characterized by its unique spirocyclic structure, which includes a pyridine ring, a thiophene moiety, and a spiro-linked azaspirooctane unit. The dihydrochloride form indicates the presence of two hydrochloride ions, which often enhance the compound’s solubility in water.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(6-azaspiro[2.5]octan-2-yl)-3-chloro-N-(thiophen-3-ylmethyl)pyridine-4-carboxamide;dihydrochloride typically involves multiple steps, starting from commercially available precursors. The key steps include:

Formation of the Spirocyclic Core: This step involves the cyclization of a suitable precursor to form the azaspirooctane core. This can be achieved through a nucleophilic substitution reaction under basic conditions.

Introduction of the Pyridine Ring: The pyridine ring is introduced via a coupling reaction, such as a Suzuki or Heck coupling, using appropriate palladium catalysts.

Attachment of the Thiophene Moiety: The thiophene group is attached through a similar coupling reaction, ensuring the correct positioning on the pyridine ring.

Formation of the Carboxamide Group: The final step involves the formation of the carboxamide group through an amidation reaction, typically using an amine and a carboxylic acid derivative.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

N-(6-azaspiro[2.5]octan-2-yl)-3-chloro-N-(thiophen-3-ylmethyl)pyridine-4-carboxamide;dihydrochloride can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride, resulting in reduced forms of the compound.

Substitution: The chloro group in the pyridine ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of substituted pyridine derivatives.

Scientific Research Applications

N-(6-azaspiro[2

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique structure.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of N-(6-azaspiro[2.5]octan-2-yl)-3-chloro-N-(thiophen-3-ylmethyl)pyridine-4-carboxamide;dihydrochloride involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

N-(6-azaspiro[2.5]octan-2-yl)-3-chloropyridine-4-carboxamide: Lacks the thiophene moiety.

N-(thiophen-3-ylmethyl)pyridine-4-carboxamide: Lacks the spirocyclic structure.

3-chloro-N-(thiophen-3-ylmethyl)pyridine-4-carboxamide: Lacks the azaspirooctane unit.

Uniqueness

N-(6-azaspiro[2.5]octan-2-yl)-3-chloro-N-(thiophen-3-ylmethyl)pyridine-4-carboxamide;dihydrochloride is unique due to its combination of a spirocyclic structure, a pyridine ring, and a thiophene moiety. This unique structure imparts specific chemical and biological properties that are not found in similar compounds.